Cas no 31959-85-0 (glubionate calcium)

• Product Name: glubionate calcium
• CAS No: 31959-85-0
• MF: C₁₈H₃₂CaO₁₉
• MW: 592.51328754425
• CID: 916684
• Update Time: 2023-11-19

glubionate calcium Chemical and Physical Properties

Names and Identifiers

• glubionate calcium
• CID 101290200
• Calcium D-gluconate 4-O-β-D-glucopyranosyl-D-gluconate

• Inchi： 1S/C12H22O12.C6H12O7.Ca/c13-1-3(15)10(7(18)8(19)11(21)22)24-12-9(20)6(17)5(16)4(2-14)23-12;7-1-2(8)3(9)4(10)5(11)6(12)13;/h3-10,12-20H,1-2H2,(H,21,22);2-5,7-11H,1H2,(H,12,13);/q;;+2/p-2/t3-,4-,5-,6+,7-,8-,9-,10-,12+;2-,3-,4+,5-;/m11./s1
• InChI Key： YPCRNBPOUVJVMU-MDZYMJKOSA-L
• SMILES： [Ca+2].O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)[O-])O)O)O)O)O.O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)[O-])O)O

Computed Properties

• Exact Mass: 592.11637
• Monoisotopic Mass: 592.11637
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 565
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 362